Cas no 505060-56-0 (N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide
• CAS No: 505060-56-0
• MF: C₁₃H₁₂INO₄
• MW: 373.143156051636
• CID: 6472082
• Update Time: 2025-05-19

N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide
• 2-Furancarboxamide, N-(2,4-dimethoxyphenyl)-5-iodo-

• Inchi： 1S/C13H12INO4/c1-17-8-3-4-9(11(7-8)18-2)15-13(16)10-5-6-12(14)19-10/h3-7H,1-2H3,(H,15,16)
• InChI Key： HJAUJDZDHDYTRC-UHFFFAOYSA-N
• SMILES： O1C(I)=CC=C1C(NC1=CC=C(OC)C=C1OC)=O

Experimental Properties

• Density: 1.687±0.06 g/cm3(Predicted)
• Boiling Point: 383.1±42.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide

N-(2,4-Dimethoxyphenyl)-5-Iodofuran-2-Carboxamide: A Comprehensive Overview

N-(2,4-Dimethoxyphenyl)-5-iodofuran-2-carboxamide, also known by its CAS registry number CAS No. 505060-56-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of furan derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug discovery. The presence of the iodine substituent at the 5-position of the furan ring and the methoxy groups on the phenyl moiety introduces intriguing electronic and steric effects, making this compound a valuable subject for both fundamental research and applied studies.

The synthesis of N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and iodination. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis. These developments not only enhance the yield but also reduce the overall cost of production, making it more accessible for large-scale applications.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide exhibits potent biological activity across various assays. For example, it has shown significant anti-inflammatory properties in vitro, which suggests its potential as a lead compound for developing novel anti-inflammatory agents. Furthermore, recent research has highlighted its ability to modulate key signaling pathways involved in cancer progression, such as the MAPK and PI3K/AKT pathways. These findings underscore its potential as a candidate for anticancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The unique electronic properties imparted by the iodine substituent and the electron-donating methoxy groups make it a promising candidate for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that it can significantly enhance device performance by improving charge transport properties.

The structural features of N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide also make it an attractive molecule for studying chemical reactivity under various conditions. Recent studies have focused on its behavior under photochemical and thermal stimuli. For instance, investigations into its photochemical stability have revealed that it exhibits remarkable resistance to photodegradation under UV irradiation, which is a critical property for materials intended for outdoor applications.

From an environmental perspective, understanding the fate and transport of CAS No. 505060-56-0 in natural systems is essential for assessing its potential impact on ecosystems. Recent research has employed advanced computational models to predict its bioaccumulation potential and degradation pathways under aerobic and anaerobic conditions. These studies suggest that it undergoes rapid microbial degradation in aqueous environments, reducing its environmental persistence.

In conclusion, N-(2,4-dimethoxyphenyl)-5-iodofuran-2-carboxamide represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.